Cas no 1353954-50-3 (2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1353954-50-3
• Molecular Formula: C₁₉H₃₀N₂O₃
• Molecular Weight: 334.453105449677
• CID: 2156443

2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester Properties

Names and Identifiers

• 2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester
• Benzyl 2-(((2-hydroxyethyl)(isopropyl)amino)methyl)piperidine-1-carboxylate
• AM92618
• 2-{[(2-Hydroxyethyl)isopropylamino]methyl}piperidine-1-carboxylic acid benzyl ester

• InChIKey： HCVVPJASAYKXQG-UHFFFAOYSA-N
• Inchi： 1S/C19H30N2O3/c1-16(2)20(12-13-22)14-18-10-6-7-11-21(18)19(23)24-15-17-8-4-3-5-9-17/h3-5,8-9,16,18,22H,6-7,10-15H2,1-2H3
• SMILES： O(CC1C=CC=CC=1)C(N1CCCCC1CN(CCO)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Heavy Atom Count: 24
• Complexity: 370
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls